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Compound of Interest

Compound Name: Tetraethylammonium Iodide

Cat. No.: B1221715 Get Quote

An In-depth Technical Guide to the Molar Mass and Molecular Weight of Tetraethylammonium
Iodide

Introduction
Tetraethylammonium iodide (TEAI) is a quaternary ammonium compound with significant

applications in both pharmacological research and organic synthesis.[1] Its utility ranges from

serving as a source of tetraethylammonium ions for physiological studies to acting as a phase-

transfer catalyst in various chemical reactions.[1][2][3] An accurate understanding of its

fundamental chemical properties, particularly its molar mass and molecular weight, is

paramount for researchers, scientists, and drug development professionals. This guide

provides a comprehensive overview of these properties, methodologies for their determination,

and the underlying principles.

Molar Mass and Molecular Weight: A Clarification
In chemistry, the terms "molecular weight" and "molar mass" are often used interchangeably,

though they are technically distinct.

Molecular Weight (or Relative Molecular Mass): This is a dimensionless quantity

representing the ratio of the mass of a molecule to one-twelfth the mass of a carbon-12

atom.
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Molar Mass: This is the mass of one mole of a substance, expressed in grams per mole (

g/mol ). Numerically, it is equivalent to the molecular weight.

For practical applications in laboratory settings, where substances are measured in grams and

moles, molar mass is the more commonly used term.

Core Data of Tetraethylammonium Iodide
The calculation of the molar mass of Tetraethylammonium Iodide is derived from its chemical

formula and the atomic weights of its constituent elements.

Chemical Formula
The chemical formula for Tetraethylammonium Iodide is C₈H₂₀IN.[1][2][3] It is an ionic

compound consisting of a positively charged tetraethylammonium cation ([N(C₂H₅)₄]⁺) and a

negatively charged iodide anion (I⁻).

Molar Mass Calculation and Data
The molar mass is calculated by summing the atomic weights of all atoms in the empirical

formula. The accepted molar mass for Tetraethylammonium Iodide is approximately 257.16

g/mol .[4][5][6]

The table below summarizes the quantitative data for Tetraethylammonium Iodide.

Property Data

Chemical Formula C₈H₂₀IN

Molar Mass (Calculated) 257.16 g/mol

Appearance Colorless or yellowish crystalline solid.[1][6]

Table 1: Molar Mass Calculation Breakdown
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 20 1.008 20.160

Nitrogen N 1 14.007 14.007

Iodine I 1 126.904 126.904

Total 257.159

Note: The calculated value of 257.159 g/mol is consistent with cited values.[1] Minor variations

in published molar masses (e.g., 257.16 g/mol ) can arise from using rounded atomic weights.
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Start

Identify Chemical Formula:
C₈H₂₀IN

List Constituent Elements:
Carbon (C), Hydrogen (H),

Nitrogen (N), Iodine (I)

Determine Atom Count for Each Element:
C: 8, H: 20, N: 1, I: 1

Obtain Standard Atomic Weights (g/mol):
C: 12.011, H: 1.008

N: 14.007, I: 126.904

Calculate Total Mass for Each Element:
(Atom Count) x (Atomic Weight)

Sum the Total Masses:
96.088 + 20.160 + 14.007 + 126.904

Result: Molar Mass
257.159 g/mol

End

Click to download full resolution via product page

Caption: Workflow for calculating the molar mass of Tetraethylammonium Iodide.
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Experimental Protocols for Molecular Weight
Determination
While the molar mass can be accurately calculated from the chemical formula, experimental

methods are crucial for confirmation and for analyzing unknown samples. For quaternary

ammonium compounds like TEAI, several techniques are suitable.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. For a compound like TEAI, electrospray ionization (ESI) is

particularly effective as it is a soft ionization technique suitable for ionic and polar molecules.

Methodology:

Sample Preparation: A dilute solution of TEAI is prepared in a suitable solvent, typically a

mixture of water and a volatile organic solvent like methanol or acetonitrile.

Infusion and Ionization: The sample solution is introduced into the ESI source. A high voltage

is applied to a capillary, causing the solution to form a fine spray of charged droplets. As the

solvent evaporates, the analyte ions (in this case, the tetraethylammonium cation,

[N(C₂H₅)₄]⁺) are released into the gas phase.

Mass Analysis: The gaseous ions are guided into a mass analyzer (e.g., quadrupole, time-of-

flight). The analyzer separates the ions based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: For TEAI, the primary peak in the positive ion mode spectrum will

correspond to the tetraethylammonium cation ([C₈H₂₀N]⁺). The molecular weight of the

cation is calculated from this m/z value. The iodide anion is observed in negative ion mode.

The full molecular weight is inferred by confirming the presence of both ions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:
Dissolve TEAI in a

polar solvent (e.g., Methanol/Water)

Electrospray Ionization (ESI):
Generate gaseous [N(C₂H₅)₄]⁺ ions

Mass Analysis:
Separate ions based on

mass-to-charge (m/z) ratio

Detection:
Generate mass spectrum

Data Analysis:
Identify peak corresponding to
the tetraethylammonium cation

Click to download full resolution via product page

Caption: Experimental workflow for Mass Spectrometry analysis of TEAI.

Argentometric Titration
Argentometric titration is a type of precipitation titration used to determine the concentration of

halide ions in a sample. This method is suitable for TEAI as it allows for the quantification of the

iodide anion.

Methodology:

Sample Preparation: A precisely weighed sample of TEAI is dissolved in deionized water,

often mixed with an alcohol like isopropyl alcohol to ensure complete dissolution.[7]
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Titrant: A standardized solution of silver nitrate (AgNO₃) of a known concentration is used as

the titrant.

Titration: The AgNO₃ solution is slowly added to the TEAI solution. The silver ions (Ag⁺)

react with the iodide ions (I⁻) to form a solid precipitate of silver iodide (AgI).

Reaction: Ag⁺(aq) + I⁻(aq) → AgI(s)

Endpoint Detection: The endpoint, where all the iodide ions have reacted, is detected

potentiometrically using a silver ion-selective electrode (ISE).[7] The electrode measures the

change in the concentration of Ag⁺ ions in the solution. A sharp change in the electrode

potential indicates the endpoint.

Calculation: The volume of AgNO₃ titrant used to reach the endpoint is recorded. Using the

stoichiometry of the reaction (1:1), the moles of iodide in the sample can be calculated. From

the initial mass of the TEAI sample and the calculated moles of iodide, the molar mass of

TEAI can be determined.

Applications in Research and Development
The precise molar mass of Tetraethylammonium Iodide is critical for numerous applications:

Stoichiometric Calculations: In organic synthesis, accurate molar mass is essential for

calculating reactant quantities, theoretical yields, and reaction efficiency.[6]

Solution Preparation: Preparing solutions of known molarity for pharmacological and

physiological assays requires the exact molar mass to ensure accurate dosing and

reproducible results.[1]

Quality Control: Verifying the molecular weight of TEAI is a key step in quality control to

confirm the identity and purity of the compound.

Conclusion
The molar mass of Tetraethylammonium Iodide (C₈H₂₀IN) is a fundamental property, robustly

established at approximately 257.16 g/mol through both calculation and experimental

verification.[1][4] For professionals in research and drug development, a thorough

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://documents.thermofisher.com/TFS-Assets/LPD/Application-Notes/QAC-surfactants-by-argentometric-auto-titration-AppNote.pdf
https://www.benchchem.com/product/b1221715?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1719679
https://en.wikipedia.org/wiki/Tetraethylammonium_iodide
https://www.benchchem.com/product/b1221715?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetraethylammonium_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/6225
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


understanding of this value and the methods used to determine it, such as mass spectrometry

and argentometric titration, is indispensable for ensuring accuracy, reproducibility, and quality in

their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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